Cas no 887871-24-1 ({3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid)
{3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- {[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid
- 2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid
- 2-((3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl)oxy)acetic acid
- ([3-(3,4-Dimethoxyphenyl)-2-oxo-2h-chromen-7-yl]oxy)acetic acid
- STL372200
- BBL031530
- Z2786828651
- 2-[3-(3,4-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetic acid
- acetic acid, [[3-(3,4-dimethoxyphenyl)-2-oxo-2H-1-
- {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid
-
- MDL: MFCD09843663
- Inchi: 1S/C19H16O7/c1-23-15-6-4-11(8-17(15)24-2)14-7-12-3-5-13(25-10-18(20)21)9-16(12)26-19(14)22/h3-9H,10H2,1-2H3,(H,20,21)
- InChI Key: CUBJYGSQJQQUNX-UHFFFAOYSA-N
- SMILES: O1C(C(=CC2C=CC(=CC1=2)OCC(=O)O)C1C=CC(=C(C=1)OC)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 558
- Topological Polar Surface Area: 91.3
{3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417091-500 mg |
{[3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 500MG |
€151.00 | 2023-02-19 | ||
| abcr | AB417091-1 g |
{[3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 1g |
€172.20 | 2023-06-16 | ||
| TRC | D135925-500mg |
{[3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 500mg |
$ 195.00 | 2022-06-05 | ||
| TRC | D135925-1000mg |
{[3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 1g |
$ 315.00 | 2022-06-05 | ||
| TRC | D135925-2000mg |
{[3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 2g |
$ 505.00 | 2022-06-05 | ||
| Enamine | EN300-303059-0.05g |
2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 95.0% | 0.05g |
$108.0 | 2025-02-19 | |
| Enamine | EN300-303059-0.1g |
2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 95.0% | 0.1g |
$161.0 | 2025-02-19 | |
| Enamine | EN300-303059-0.25g |
2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 95.0% | 0.25g |
$229.0 | 2025-02-19 | |
| Enamine | EN300-303059-0.5g |
2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 95.0% | 0.5g |
$360.0 | 2025-02-19 | |
| Enamine | EN300-303059-1.0g |
2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetic acid |
887871-24-1 | 95.0% | 1.0g |
$462.0 | 2025-02-19 |
{3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid
Introduction to {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic Acid (CAS No: 887871-24-1)
{3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid, with the CAS number 887871-24-1, is a bioactive compound that has garnered significant attention in recent years due to its potential applications in the fields of pharmacology and natural product research. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran skeleton. The structure of this molecule includes a chromen ring system substituted with a methoxy group at positions 3 and 4 of the phenyl ring, as well as an acetic acid moiety attached via an ether linkage.
The synthesis of {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including oxidative coupling and esterification, to construct the chromen ring system and attach the acetic acid group. The presence of the methoxy groups at positions 3 and 4 of the phenyl ring is crucial for stabilizing the chromen structure and enhancing its bioactivity.
Recent studies have highlighted the potential pharmacological activities of {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid. For instance, it has been reported to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, this compound has shown potential in modulating cellular signaling pathways involved in neurodegenerative diseases and cancer.
One of the most intriguing aspects of {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid is its ability to interact with specific protein targets. Computational studies have revealed that this compound can bind to key enzymes and receptors with high affinity, suggesting its potential role in drug design. Furthermore, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation and oxidative stress in animal models.
The structural features of {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid also make it an attractive candidate for further chemical modifications. Researchers are exploring ways to enhance its bioavailability and pharmacokinetic properties by introducing additional functional groups or modifying its side chains. These efforts are expected to pave the way for the development of more potent derivatives.
In conclusion, {3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid (CAS No: 887871-24-) represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug discovery and development. Its unique structure, coupled with promising pharmacological activities, positions it as a key molecule for future research in medicinal chemistry and related fields.
887871-24-1 ({3-(3,4-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)